1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone

• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol
• IUPAC Name: 1-[4-(4-methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C20H30N2O2/c1-16-6-8-18(9-7-16)21-10-12-22(13-11-21)20(23)15-24-19-5-3-4-17(2)14-19/h3-5,14,16,18H,6-13,15H2,1-2H3
• InChI Key: XQNIVAFXVONFSY-UHFFFAOYSA-N
• SMILES: CC1CCC(CC1)N2CCN(CC2)C(=O)COC3=CC=CC(=C3)C

Description

1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone, also known as MEPE, is a novel compound that has been recently synthesized and studied for its potential applications in scientific research. MEPE belongs to the class of piperazine derivatives and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone exerts its effects by modulating various signaling pathways in the body. It has been found to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which play a crucial role in the pathogenesis of various diseases. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone also enhances the activity of antioxidant enzymes and protects neurons from oxidative stress-induced damage. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has been found to modulate the activity of various neurotransmitters and receptors, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has been found to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone also enhances the activity of antioxidant enzymes, such as superoxide dismutase, catalase, and glutathione peroxidase. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has been found to protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has several advantages for lab experiments. It is easy to synthesize and has a high purity, which makes it suitable for various biochemical and physiological studies. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has also been found to exhibit low toxicity and has a good safety profile. However, 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has some limitations for lab experiments. It is a relatively new compound, and further research is required to explore its full potential. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone also requires further optimization to improve its pharmacokinetic properties.

Future Directions

1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has shown promising results in various scientific research fields, and several future directions can be explored. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone can be further studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone can also be studied for its potential use in the treatment of other inflammatory and oxidative stress-related diseases, such as cancer and cardiovascular diseases. Further research is required to optimize the pharmacokinetic properties of 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone and to explore its full potential in various scientific research fields.

Synthesis Methods

1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone can be synthesized by the reaction between 4-methylcyclohexylamine and 3-methylphenol in the presence of ethyl chloroformate. The reaction yields 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone as a white crystalline powder with a purity of over 98%. The synthesis method has been optimized to obtain high yields of 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone with minimal impurities.

Scientific Research Applications

1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has been studied for its potential applications in various scientific research fields. It has been found to exhibit potent anti-inflammatory, antioxidant, and neuroprotective properties. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. 1-[4-(4-Methylcyclohexyl)piperazin-1-yl]-2-(3-methylphenoxy)ethanone has shown promising results in in-vitro and in-vivo studies, and further research is required to explore its full potential.